Diethyl 7-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate

• Molecular Formula: C32H39N2O4P
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 1-(7-diethoxyphosphorylheptyl)-3,4,5-triphenylimidazol-2-one
• InChI: InChI=1S/C32H39N2O4P/c1-3-37-39(36,38-4-2)26-18-7-5-6-17-25-33-30(27-19-11-8-12-20-27)31(28-21-13-9-14-22-28)34(32(33)35)29-23-15-10-16-24-29/h8-16,19-24H,3-7,17-18,25-26H2,1-2H3
• InChI Key: ROEBFCUWXFBXJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCCCCCCN1C(=C(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)OCC
• Synonyms: diethyl 17-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate; PLT 98625; PLT-98625; PLT98625; SK and F 98625; SK and F-98625; SKF 98625; SKF-98625

Description

Diethyl 7-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate, also known as this compound, is a useful research compound. Its molecular formula is C32H39N2O4P and its molecular weight is 546.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,4,5-triphenyl-3-(7-bromoheptyl)-imidazol-2-one (1.0 g) and triethylphosphite (1.66 g) in xylene (5 ml) was heated at reflux temperature for 40 hours. The solution was evaporated to an oil and chromatographed on silica gel (ethyl acetate/ethanol)The resulting oil was taken up in diethyl ether, filtered and evaporated to give diethyl 7-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate as a clear oil (0.84 g, 75%).